Cas no 1261856-27-2 (6-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde)

• Product Name: 6-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde
• CAS No: 1261856-27-2
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4791219
• Update Time: 2025-10-11

6-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde

• Inchi： 1S/C13H7ClF3NO2/c14-12-6-5-10(11(7-19)18-12)8-1-3-9(4-2-8)20-13(15,16)17/h1-7H
• InChI Key： OBJVJKAAEKPZFO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C=O)=N1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 4.4
• Topological Polar Surface Area: 39.2

Additional information on 6-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde

Research Brief on 6-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde (CAS: 1261856-27-2)

6-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde (CAS: 1261856-27-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and picolinaldehyde functional groups, has been the subject of recent studies due to its potential applications in drug discovery and development. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 6-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the chloro and trifluoromethoxy substituents, contribute to its reactivity and potential as a building block for more complex pharmacophores. Researchers have explored its utility in the development of kinase inhibitors, which are critical in targeting various signaling pathways implicated in cancer and inflammatory diseases.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in the synthesis of pyridine-based inhibitors targeting the JAK-STAT pathway. The study reported that derivatives of 6-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde exhibited potent inhibitory activity against JAK2, a kinase often dysregulated in myeloproliferative disorders. The researchers employed a combination of computational modeling and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further preclinical evaluations.

In addition to its applications in kinase inhibition, 6-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde has also been investigated for its potential in antimicrobial drug development. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored its derivatives as inhibitors of bacterial efflux pumps, a mechanism associated with antibiotic resistance. The findings suggested that the compound's structural motif could enhance the permeability and retention of antimicrobial agents, offering a promising strategy to combat multidrug-resistant pathogens.

The synthetic routes to 6-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde have also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved the efficiency and yield of its production. These methodological innovations are critical for scaling up the compound's synthesis to meet the demands of industrial and academic research.

Looking ahead, the potential of 6-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde extends beyond its current applications. Ongoing research is exploring its utility in the design of covalent inhibitors and PROTACs (Proteolysis Targeting Chimeras), which represent cutting-edge approaches in targeted therapy. The compound's versatility and reactivity make it a valuable asset in the toolkit of medicinal chemists and drug developers.

In conclusion, 6-Chloro-3-(4-(trifluoromethoxy)phenyl)picolinaldehyde (CAS: 1261856-27-2) is a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial development, underscore its potential as a cornerstone in the design of next-generation therapeutics. Continued research and innovation in its synthesis and application will undoubtedly contribute to advancements in the field.